Cas no 127958-09-2 (4-Tert-butyl-2-methylpyrimidine-5-carboxylic acid)

• Product Name: 4-Tert-butyl-2-methylpyrimidine-5-carboxylic acid
• CAS No: 127958-09-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 2144217
• Update Time: 2023-08-04

4-Tert-butyl-2-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-methylpyrimidine-5-carboxylic acid
• YRQFXEWQMNIMCI-UHFFFAOYSA-N
• 2-Methyl-4-tert-butylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-(1,1-dimethylethyl)-2-methyl-
• 4-Tert-butyl-2-methylpyrimidine-5-carboxylic acid

• Inchi： 1S/C10H14N2O2/c1-6-11-5-7(9(13)14)8(12-6)10(2,3)4/h5H,1-4H3,(H,13,14)
• InChI Key： YRQFXEWQMNIMCI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)N=C1C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 63.1